3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid

• CAS No.: 852837-72-0
• Molecular Formula: C15H13N3O5S
• Molecular Weight: 347.3 g/mol
• IUPAC Name: 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid
• InChI: InChI=1S/C15H13N3O5S/c1-23-13-5-3-9(15(19)20)6-14(13)24(21,22)18-11-4-2-10-8-16-17-12(10)7-11/h2-8,18H,1H3,(H,16,17)(H,19,20)
• InChI Key: JDBCBPFMYPENBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2=CC3=C(C=C2)C=NN3
• solubility: 45.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Chemical Structure and Properties
3-(1H-Indazol-6-ylsulfamoyl)-4-methoxybenzoic acid (CAS: 852837-72-0) is a benzoic acid derivative with two key substituents:

• A sulfamoyl group (-SO₂NH-) at position 3, linked to the 6th position of a 1H-indazole ring.
• A methoxy group (-OCH₃) at position 4 of the benzene ring.

Its molecular formula is C₁₅H₁₃N₃O₅S, with an average molecular mass of 347.35 g/mol (calculated). The compound combines aromatic, sulfonamide, and carboxylic acid functionalities, making it a candidate for diverse applications in medicinal chemistry and materials science.

Biological Activity

3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The presence of the indazole moiety, sulfamoyl group, and methoxybenzoic acid structure suggests a diverse range of pharmacological applications, particularly in cancer therapy and enzyme inhibition.

Chemical Structure

The chemical structure of 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid can be depicted as follows:

$$\text{C}_{13}\text{H}_{12}\text{N}_4\text{O}_4\text{S}$$

This compound integrates an indazole ring with a sulfamoyl group attached to a methoxy-substituted benzoic acid, enhancing its interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The indazole moiety can bind to active sites of enzymes, inhibiting their activity, while the sulfamoyl group enhances binding affinity. This dual interaction can modulate various biochemical pathways, leading to significant biological effects, particularly in cancer cell lines.

Anticancer Properties

Several studies have investigated the anticancer potential of compounds similar to 3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid. Research indicates that derivatives containing indazole and sulfamoyl groups exhibit notable cytotoxic activities against various cancer cell lines. For instance, compounds with similar structures have demonstrated IC50 values in the micromolar range against colorectal cancer cell lines such as HCT-116, indicating their potential as effective therapeutic agents.

Compound	IC50 (µM)	Target
3-(1H-indazol-6-ylsulfamoyl)-4-methoxybenzoic acid	TBD	Various cancer cell lines
Ethyl 4-(1H-indazol-6-ylsulfamoyl)benzoate	19.90	HCT-116
5-(N-(1H-Indazol-6-yl)sulfamoyl)-2-hydroxybenzoic acid	TBD	Antibacterial activity

Enzyme Inhibition

The compound has also been explored for its enzyme inhibitory properties. The mechanism often involves mimicking natural substrates, thereby blocking active sites of target enzymes. This characteristic is particularly relevant in the context of inflammatory diseases and cancer therapy.

Case Studies

Recent studies have provided insights into the biological activities of related compounds:

• Study on Ethyl 4-(1H-indazol-6-ylsulfamoyl)benzoate :
  • Objective : To evaluate its anticancer activity.
  • Findings : Demonstrated significant cytotoxic effects on HCT-116 cells with an IC50 value of 19.90 µM .
• Research on 5-(N-(1H-Indazol-6-yl)sulfamoyl)-2-hydroxybenzoic acid :
  • Objective : Investigated for antibacterial properties.
  • Results : Showed promising results indicating that similar structural motifs can lead to diverse biological activities .

Comparison with Similar Compounds

Structural Analogs with Halogen vs. Methoxy Substituents

Compound: 4-Chloro-3-(1H-indazol-6-ylsulfamoyl)benzoic acid (CAS: Not provided; ChemSpider ID: 1820487)

• Molecular Formula : C₁₄H₁₀ClN₃O₄S
• Molecular Weight : 351.76 g/mol
• Key Differences :
  • Substitution at position 4: Chlorine (electron-withdrawing) vs. methoxy (electron-donating) in the target compound.
  • Impact on solubility: Methoxy groups generally enhance solubility in polar solvents compared to halogens like chlorine.
  • Thermal stability: Chloro derivatives may exhibit higher thermal stability due to stronger C-Cl bonds compared to C-O bonds in methoxy groups .

Indazole Carboxylic Acid Derivatives

Compound : 6-Bromo-4-methoxy-1H-indazole-3-carboxylic acid (CAS: 887568-75-4)

• Molecular Formula : C₁₀H₇BrN₂O₃
• Molecular Weight : 307.09 g/mol
• Key Differences :
  • Bromine substituent on the indazole ring vs. sulfamoyl linkage in the target compound.
  • Functional groups: Carboxylic acid at position 3 vs. sulfamoyl group in the target. Bromine’s polarizability may enhance halogen bonding in biological systems, whereas sulfamoyl groups facilitate hydrogen bonding .

Methoxybenzoic Acid Metal Complexes

Compound : Thorium salts of 4-methoxybenzoic acid

• Key Findings :
  • Thermal decomposition studies show that methoxybenzoic acid derivatives form stable metal complexes. However, the addition of sulfamoyl and indazole groups in the target compound likely reduces thermal stability due to increased structural complexity and lower bond dissociation energies .
  • Solubility: Metal salts of methoxybenzoic acid exhibit higher aqueous solubility compared to free acids, suggesting that the target compound’s carboxylic acid group may allow similar salt formation for enhanced bioavailability .

Physicochemical and Functional Group Analysis

Table 1: Comparative Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Thermal Stability
3-(1H-Indazol-6-ylsulfamoyl)-4-methoxybenzoic acid	C₁₅H₁₃N₃O₅S	347.35	Sulfamoyl, methoxy, carboxylic acid	Moderate
4-Chloro-3-(1H-indazol-6-ylsulfamoyl)benzoic acid	C₁₄H₁₀ClN₃O₄S	351.76	Sulfamoyl, chloro, carboxylic acid	High
6-Bromo-4-methoxy-1H-indazole-3-carboxylic acid	C₁₀H₇BrN₂O₃	307.09	Bromo, methoxy, carboxylic acid	Moderate

Key Observations:

• Thermal Behavior : Sulfamoyl-linked compounds decompose at lower temperatures than halogenated analogs due to weaker S-N and S-O bonds .

Research Implications and Gaps

• Medicinal Chemistry : The sulfamoyl group in the target compound may improve binding to biological targets (e.g., enzymes) compared to halogenated analogs, though this requires experimental validation.
• Materials Science: Methoxybenzoic acid derivatives are used in metal-organic frameworks (MOFs); the target compound’s sulfamoyl-indazole moiety could introduce novel coordination sites .

Limitations: Current evidence lacks direct data on the target compound’s biological activity or synthetic routes. Further studies on its thermal degradation profiles and solubility in non-polar solvents are needed.